1-(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-3-tosylpropan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-3-tosylpropan-1-one is a chemical compound that belongs to the family of piperazine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.
Scientific Research Applications
Synthesis and Antimicrobial Applications
- Antimicrobial Agents : Several studies have focused on synthesizing novel compounds with antimicrobial properties. For example, Patel et al. (2012) synthesized a series of thiazolidinone derivatives with potent antimicrobial activity against a variety of bacteria and fungi, indicating the potential of such compounds in addressing microbial resistance issues [Patel, Patel, Kumari, & Patel, 2012]. Similarly, Mekky and Sanad (2020) developed novel bis(pyrazole-benzofuran) hybrids showing significant antibacterial efficacies and biofilm inhibition activities, highlighting the diverse therapeutic applications of such molecules [Mekky & Sanad, 2020].
Anticancer Properties
- Anticancer Evaluation : Turov (2020) explored the anticancer activity of polyfunctional substituted 1,3-thiazoles, identifying compounds with a piperazine substituent that exhibited significant efficacy against various cancer cell lines. This research suggests that modifications to the molecular structure could enhance anticancer properties, offering insights into the development of new therapeutic agents [Turov, 2020].
Antifungal and Neuroprotective Applications
- Antifungal Compound : Volkova, Levshin, and Perlovich (2020) synthesized and characterized a novel potential antifungal compound, highlighting its pharmacologically relevant physicochemical properties and suggesting its suitability for biological applications due to favorable solubility and partitioning processes [Volkova, Levshin, & Perlovich, 2020].
- Neuroprotection : Lecanu et al. (2010) reported the synthesis and biological evaluation of a novel compound designed for neuroprotective therapy in Alzheimer's disease, demonstrating multiple target therapeutic approaches including AchE inhibition and antioxidative properties [Lecanu, Tillement, McCourty, Rammouz, Yao, Greeson, & Papadopoulos, 2010].
properties
IUPAC Name |
1-[4-(4,5-dimethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(4-methylphenyl)sulfonylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O3S2/c1-16-4-7-19(8-5-16)31(28,29)15-10-21(27)25-11-13-26(14-12-25)23-24-22-18(3)17(2)6-9-20(22)30-23/h4-9H,10-15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYBARITYYNUZIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)CCC(=O)N2CCN(CC2)C3=NC4=C(S3)C=CC(=C4C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)-3-tosylpropan-1-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.